![molecular formula C12H12F3NO2 B6158228 4-[3-methoxy-4-(trifluoromethyl)phenyl]pyrrolidin-2-one CAS No. 2228548-68-1](/img/no-structure.png)
4-[3-methoxy-4-(trifluoromethyl)phenyl]pyrrolidin-2-one
Overview
Description
The compound “4-[3-methoxy-4-(trifluoromethyl)phenyl]pyrrolidin-2-one” is a derivative of pyrrolidine . Pyrrolidine is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The trifluoromethyl group and the methoxy group in the phenyl ring could potentially bestow many of the distinctive physical–chemical properties observed with this class of compounds .
Synthesis Analysis
The synthesis of pyrrolidine derivatives can be achieved through two main strategies: ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . The introduction of the trifluoromethyl group within the structures of other molecules is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a pyrrolidine ring, a phenyl ring substituted with a methoxy group and a trifluoromethyl group . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[3-methoxy-4-(trifluoromethyl)phenyl]pyrrolidin-2-one involves the reaction of 3-methoxy-4-(trifluoromethyl)benzaldehyde with pyrrolidine in the presence of a reducing agent to form the corresponding alcohol, which is then oxidized to the desired pyrrolidin-2-one.", "Starting Materials": [ "3-methoxy-4-(trifluoromethyl)benzaldehyde", "pyrrolidine", "reducing agent", "oxidizing agent" ], "Reaction": [ "Step 1: 3-methoxy-4-(trifluoromethyl)benzaldehyde is reacted with pyrrolidine in the presence of a reducing agent, such as sodium borohydride or lithium aluminum hydride, to form the corresponding alcohol.", "Step 2: The alcohol is then oxidized to the desired pyrrolidin-2-one using an oxidizing agent, such as Jones reagent or potassium permanganate.", "Step 3: The product is purified by recrystallization or column chromatography." ] } | |
CAS No. |
2228548-68-1 |
Molecular Formula |
C12H12F3NO2 |
Molecular Weight |
259.2 |
Purity |
95 |
Origin of Product |
United States |
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